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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006

Technical Support Center: JNJ-26146900

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for INJ-
26146900, with a focus on addressing solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-26146900 and what is its mechanism of action?

JNJ-26146900 is a non-steroidal, selective androgen receptor (AR) modulator (SARM).[1] It
acts as an antagonist to the androgen receptor, blocking the binding of androgens like
testosterone and dihydrotestosterone (DHT).[2][3][4][5] This antagonism inhibits the
downstream signaling pathways that are dependent on AR activation, which are crucial for the
growth and survival of certain cancer cells, such as those in prostate cancer.[3]

Q2: 1 am having trouble dissolving JNJ-26146900. What are the recommended solvents?

JNJ-26146900 is a hydrophobic compound and is expected to have low aqueous solubility. For
in vitro experiments, the recommended starting solvent is Dimethyl Sulfoxide (DMSO). If
solubility in DMSO is limited, other organic solvents such as Ethanol or Dimethylformamide
(DMF) can be tested.

Q3: My JNJ-26146900 precipitates when | add it to my aqueous cell culture medium. How can
| prevent this?
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This is a common issue with hydrophobic compounds, often referred to as "crashing out.” Here
are several strategies to prevent precipitation:

e Optimize your dilution technique:

o Prepare a high-concentration stock solution of INJ-26146900 in 100% DMSO (e.g., 10-20
mM).

o Warm your cell culture medium to 37°C before adding the compound.

o Instead of adding the DMSO stock directly to the full volume of medium, perform a serial
dilution. Add a small volume of the DMSO stock to a small volume of the pre-warmed
medium while gently vortexing. Then, add this intermediate dilution to the rest of your
medium.

e Control the final DMSO concentration: Keep the final concentration of DMSO in your cell
culture medium as low as possible, ideally below 0.5% (v/v), to minimize solvent toxicity to
your cells.

o Lower the final concentration of JINJ-26146900: The precipitation may be due to the final
concentration of INJ-26146900 exceeding its solubility limit in the aqueous medium. Try
using a lower final concentration in your experiment.

o Use a carrier protein: The presence of serum (e.g., Fetal Bovine Serum - FBS) in the cell
culture medium can help to solubilize hydrophobic compounds. If you are using serum-free
or low-serum media, you may face more significant solubility challenges.

Q4: How should | prepare JNJ-26146900 for in vivo animal studies?

Due to its low water solubility, INJ-26146900 requires a specific formulation for oral
administration in animal models. Here are some common formulation strategies:

e Suspension in Carboxymethyl cellulose (CMC): JNJ-26146900 can be suspended in an
aqueous solution of 0.2% to 0.5% CMC.

e Solution in PEG400: The compound can be dissolved in Polyethylene glycol 400 (PEG400).
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o Co-solvent systems: A common approach is to first dissolve JNJ-26146900 in a small
amount of DMSO, and then dilute it with a vehicle such as a mixture of PEG300, Tween 80,
and water, or with corn oil.

It is crucial to test the stability and homogeneity of any formulation before administration to
animals.

Troubleshooting Guide

Issue: Precipitate forms in the JINJ-26146900 stock solution during storage.

¢ Possible Cause: The compound may have come out of solution due to temperature
fluctuations or evaporation of the solvent.

« Solution: Before each use, warm the stock solution to room temperature or briefly in a 37°C
water bath. Vortex or sonicate the solution to ensure it is fully redissolved. Store stock
solutions in tightly sealed vials to prevent solvent evaporation. Aliquoting the stock solution
can help to avoid repeated freeze-thaw cycles.

Issue: Inconsistent results in biological assays.

» Possible Cause: This could be due to incomplete dissolution or precipitation of JNJ-
26146900 in the assay medium, leading to an inaccurate final concentration.

e Solution: Visually inspect your assay plates for any signs of precipitation. Before adding the
compound to your cells or assay, ensure it is fully dissolved in the medium. Consider
performing a solubility test in your specific assay buffer to determine the maximum soluble
concentration.

Quantitative Data Summary

There is limited publicly available quantitative data on the solubility of INJ-26146900 in specific
solvents. The table below provides qualitative solubility information and common formulation
components. Researchers should experimentally determine the solubility in their specific
solvent and buffer systems.
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Solvent/Vehicle Solubility/Formulation Notes

In Vitro Solvents

Generally soluble; recommended as the primary

DMSO _

solvent for stock solutions.
Ethanol May be used as an alternative solvent.
DMF May be used as an alternative solvent.

In Vivo Formulation Components

PEG400 Can be used as a solvent for oral formulations.

Carboxymethyl cellulose (0.2% - 0.5%) Can be used to create a suspension.

A surfactant used to improve wetting and
Tween 80 (0.25%) )
suspension.

Corn oll Can be used as a vehicle for oral gavage.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution of INJ-26146900
e Materials:
o JNJ-26146900 powder (Molecular Weight: 360.35 g/mol )
o Anhydrous DMSO
o Sterile microcentrifuge tubes
e Procedure:
1. Weigh out 3.6 mg of INJ-26146900 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.
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3. Vortex the solution vigorously for 1-2 minutes until the compound is completely dissolved.
Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C or -80°C.

Protocol 2: Visual Assessment of INJ-26146900 Solubility in Cell Culture Medium
o Materials:

o 10 mM JNJ-26146900 stock solution in DMSO

o Your complete cell culture medium (pre-warmed to 37°C)

o Sterile clear multi-well plate (e.g., 96-well plate)
» Procedure:

1. Prepare a serial dilution of INJ-26146900 in your cell culture medium. For example, to
test a final concentration of 10 uM, add 1 pL of a 10 mM stock to 1 mL of medium. To test
5 UM, you can add 0.5 pL of the 10 mM stock to 1 mL of medium, or create an
intermediate dilution.

2. Include a vehicle control well containing the same final concentration of DMSO as your
highest JINJ-26146900 concentration.

3. Incubate the plate under the same conditions as your planned experiment (e.g., 37°C, 5%
CO2).

4. Visually inspect the wells for any signs of cloudiness or precipitate at different time points
(e.g., 0, 2, 6, and 24 hours). A simple way to check for subtle precipitation is to hold the
plate up to a light source.

5. The highest concentration that remains clear is your maximum working soluble
concentration under those specific conditions.
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Visualizations

Experimental Workflow for INJ-26146900 Solution Preparation
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Caption: Workflow for preparing JNJ-26146900 solutions.

Caption: Antagonistic action of INJ-26146900 on the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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